Cas no 1361568-27-5 (2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361568-27-5
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4913036
• Update Time: 2025-05-22

2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-9-1-2-10(15)13(16)12(9)11-7-8(3-5-17)4-6-18-11/h1-2,4,6-7H,3H2
• InChI Key： FERNMSGZNRMMRK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(CC#N)C=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 295.967
• Monoisotopic Mass: 295.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361568-27-5)

2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361568-27-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trichlorophenyl and pyridine-acetonitrile structure, serves as a key intermediate in the synthesis of advanced molecules. Its molecular formula, C₁₃H₇Cl₃N₂, highlights its potential for diverse applications, particularly in drug discovery and crop protection formulations.

Recent trends in AI-driven drug discovery and sustainable agriculture have amplified interest in compounds like 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile. Researchers are exploring its role in modulating biological pathways, with studies suggesting utility in enzyme inhibition and receptor targeting. The compound's nitrile functional group offers reactivity that is valuable for further derivatization, making it a versatile building block in medicinal chemistry.

From an industrial perspective, the demand for high-purity intermediates such as CAS No. 1361568-27-5 has surged due to stringent regulatory requirements in pharmaceutical manufacturing. Analytical techniques like HPLC and LC-MS are critical for quality control, ensuring compliance with ICH guidelines. The compound's stability under various pH conditions also makes it suitable for formulation studies addressing drug delivery challenges.

Environmental considerations are increasingly shaping compound selection. 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile demonstrates moderate biodegradability in OECD-standard tests, aligning with green chemistry principles. This characteristic, combined with its synthetic efficiency, positions it favorably against traditional alternatives in crop protection product development.

The synthesis of 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile typically involves Pd-catalyzed cross-coupling reactions, reflecting modern catalytic methodologies. Patent literature reveals innovative routes that improve yield while reducing heavy metal residues—a response to growing concerns about process sustainability. These advancements address frequent search queries regarding cost-effective synthesis and scalable production of specialty chemicals.

In analytical characterization, the compound's chlorine-rich structure produces distinctive fragmentation patterns in mass spectrometry, aiding in structural elucidation. Its UV-Vis absorption profile (λ_max 270-290 nm) facilitates detection in complex matrices, relevant to environmental monitoring applications. These properties respond to common questions about compound identification techniques in research forums.

Market analyses indicate growing adoption of 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile in preclinical research, particularly for central nervous system targets. The compound's ability to cross the blood-brain barrier in model systems has sparked interest in neurological applications. Such findings align with trending searches about neuroprotective agents and blood-brain barrier penetration strategies.

Thermodynamic studies reveal that CAS No. 1361568-27-5 maintains stability up to 180°C, making it suitable for high-temperature processes. This thermal resilience, coupled with its low hygroscopicity, addresses formulation challenges frequently discussed in pharmaceutical excipient communities. These practical attributes complement theoretical interest in its molecular interactions.

Emerging applications in material science leverage the compound's aromatic stacking capabilities for designing organic semiconductors. This interdisciplinary potential reflects broader trends toward multifunctional chemicals, a topic gaining traction in scientific literature and industry conferences.

Regulatory databases show increasing patent filings involving 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile derivatives, particularly in combination therapies. This intellectual property landscape responds to commercial interest in synergistic formulations, a hot topic in precision medicine discussions. The compound's modular structure enables rapid generation of structure-activity relationship data, accelerating lead optimization cycles.

Quality standards for 1361568-27-5 continue to evolve, with updated pharmacopeial monographs specifying tighter controls on isomeric impurities. These developments mirror industry-wide shifts toward quality by design (QbD) approaches, addressing frequent queries about analytical method validation for complex organics.

In conclusion, 2-(2,3,6-Trichlorophenyl)pyridine-4-acetonitrile represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, agrochemical development, and advanced materials illustrates the growing convergence of these fields. As research uncovers new applications, this compound will likely remain a subject of intense study and commercial interest across multiple scientific disciplines.